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Compound of Interest

Compound Name: H-Met-Gly-Met-OH

CAS No.: 14486-10-3

Cat. No.: B1439046

Get Quote

Product: H-Met-Gly-Met-OH (Methionyl-Glycyl-Methionine) Molecular Weight: ~307.41 g/mol

Risk Profile: High susceptibility to Oxidation (Met residues) and Diketopiperazine (DKP)

formation.

Module 1: Critical Storage Parameters
The "Why" behind the protocol. Understanding the chemical vulnerability of Methionine is the

first step in preventing data loss.

Q: What are the primary degradation risks for this
specific sequence?
A: H-Met-Gly-Met-OH contains two Methionine (Met) residues, making it highly prone to

oxidation.

Oxidation (Primary Risk): The thioether group in the Met side chain reacts with atmospheric

oxygen to form Methionine Sulfoxide (Met(O)). This results in a mass shift of +16 Da per

oxidized Met residue.[1] This reaction is accelerated by light, metal ions, and basic pH.
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Diketopiperazine (DKP) Formation (Secondary Risk): As a tripeptide with a free N-terminus,

the amine of the first Methionine can nucleophilically attack the carbonyl carbon of the

Glycine residue. This typically results in the cleavage of the peptide, forming a cyclic

Cyclo(Met-Gly) and releasing free Methionine.

Q: What are the mandatory storage conditions?
Refer to the table below for strict environmental controls.

Parameter Condition Technical Rationale

Temperature -20°C (Long-term)
Slows kinetic rate of oxidation

and DKP formation.

Atmosphere Inert Gas (Argon/Nitrogen)
Displaces atmospheric oxygen

to prevent sulfoxide formation.

Humidity < 10% RH (Desiccator)

Prevents hygroscopic moisture

absorption which catalyzes

hydrolysis.

Light Dark / Amber Vial
Prevents photo-oxidation of

the Met-thioether moiety.

Module 2: Troubleshooting Degradation
Visualizing the invisible. Use this section to diagnose the state of your peptide.

Diagnostic: Chemical Degradation Pathways
The following diagram illustrates the two distinct pathways that lead to H-Met-Gly-Met-OH
degradation. Use this to interpret Mass Spectrometry (MS) or HPLC data.
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Figure 1: Degradation pathways showing Oxidation (mass increase) and Cyclization

(cleavage).[2][3][4]

Q: My peptide solution has turned yellow. Is it usable?
A:No. A yellow discoloration often indicates advanced photo-oxidation or the formation of

degradation byproducts.

Action: Discard the aliquot.

Verification: Run LC-MS. If you see peaks at M+16 (323.4 Da) or M+32 (339.4 Da), the

Methionine has oxidized.

Q: I see a +16 Da peak in my Mass Spec. Can I reverse
it?
A: Methionine Sulfoxide (Met(O)) can technically be reduced back to Met using reducing

agents like N-methylmercaptoacetamide or DTT (Dithiothreitol), but this is difficult to control in a

biological assay context without affecting other components.
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Recommendation: For analytical standards or critical bioassays, do not attempt reduction.

Re-synthesize or purchase a fresh batch.

Module 3: Handling & Reconstitution Protocols
Standard Operating Procedures (SOPs) to ensure data integrity.

Protocol: Inert Gas Reconstitution
Use this workflow to solubilize H-Met-Gly-Met-OH without inducing immediate oxidation.

Materials:

Degassed Buffer (Sparged with Nitrogen/Argon for 15 mins).

Amber microcentrifuge tubes.

Inert gas source (Gentle stream).

Step-by-Step:

Equilibration: Remove the lyophilized peptide vial from the freezer and place it in a

desiccator. Allow it to warm to Room Temperature (RT) for 30 minutes.

Why? Opening a cold vial causes atmospheric moisture to condense on the peptide,

leading to hydrolysis.

Solvent Prep: Use degassed water or buffer (pH 5.0 - 6.0 is optimal; avoid basic pH).

Dissolution: Add solvent to the vial. Do not vortex vigorously (introduces oxygen bubbles).

Swirl gently or pipette up and down.

Blanketing: Immediately blow a gentle stream of Nitrogen or Argon into the headspace of the

vial for 5-10 seconds.

Aliquot & Freeze: Divide into single-use aliquots. Flash freeze in liquid nitrogen if possible,

then store at -80°C.
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Figure 2: Safe handling workflow to minimize moisture and oxygen exposure.[5]

Module 4: Frequently Asked Questions (FAQ)
Q: What is the solubility limit of H-Met-Gly-Met-OH? A: While specific solubility data depends

on the counter-ion (e.g., TFA vs. Acetate), this tripeptide is generally soluble in water due to the

charged N- and C-termini.
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Troubleshooting: If the peptide does not dissolve at >1 mg/mL, add a small amount of acetic

acid (10%) to protonate the amines and assist solvation. Avoid DMSO if possible, as DMSO

can act as an oxidizing agent for Methionine over time.

Q: Can I store the peptide in solution at 4°C? A:Not recommended for >24 hours. Methionine

oxidation occurs even at 4°C in solution. For storage longer than a day, the peptide must be

frozen at -20°C or -80°C.

Q: Why does the peptide smell like sulfur? A: A strong sulfur smell (rotten eggs/cabbage)

usually indicates degradation. While Methionine has a faint characteristic odor, a pungent smell

suggests the release of volatile sulfur compounds or contaminants. Verify purity before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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